molecular formula C9H3F3INO2 B8522017 1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)- CAS No. 259667-74-8

1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)-

Cat. No.: B8522017
CAS No.: 259667-74-8
M. Wt: 341.02 g/mol
InChI Key: XJMGRDZLKBQNDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H3F3INO2 and its molecular weight is 341.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indole-2,3-dione, 7-iodo-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

259667-74-8

Molecular Formula

C9H3F3INO2

Molecular Weight

341.02 g/mol

IUPAC Name

7-iodo-4-(trifluoromethyl)-1H-indole-2,3-dione

InChI

InChI=1S/C9H3F3INO2/c10-9(11,12)3-1-2-4(13)6-5(3)7(15)8(16)14-6/h1-2H,(H,14,15,16)

InChI Key

XJMGRDZLKBQNDN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1C(F)(F)F)C(=O)C(=O)N2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-trifluoromethylisatin (450 mg, 2.09 mmol) and N-iodosuccinimide (800 mg, 3.72 mmol) in conc. H2SO4 (5 mL) was stirred for 6 h at 40° C. and poured into crushed ice. The mixture was extracted with ethyl acetate and the extracts were washed with aqueous Na2SO3, dried over MgSO4, and concentrated. The residue was purified by silica gel column chromatography with 3:1 hexane/ethyl acetate to give the title compound (296 mg, 42%).
Quantity
450 mg
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
42%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.